
Application Notes & Protocols: Acrylic
Anhydride in Organic Synthesis

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Acrylic anhydride

Cat. No.: B1213518 Get Quote

This guide provides an in-depth exploration of acrylic anhydride as a versatile and potent

reagent in modern organic synthesis. Designed for researchers, scientists, and professionals in

drug development, this document moves beyond simple procedural outlines to offer a nuanced

understanding of the causality behind experimental choices, ensuring both technical accuracy

and field-proven insights.

Introduction: The Dual Reactivity of Acrylic
Anhydride
Acrylic anhydride (CAS: 2051-76-5) is a highly reactive organic compound that serves two

primary roles in synthesis: as a powerful acylating agent for introducing the acryloyl group and

as a functional monomer in polymer science.[1][2] Its structure, featuring two vinyl groups

conjugated to carbonyls through an anhydride linkage, imparts a unique dual reactivity. The

anhydride bond is highly susceptible to nucleophilic attack, while the vinyl groups are readily

available for polymerization.[1]

This dual nature makes it an indispensable tool for creating a wide array of molecules, from

specialty esters and amides to complex functionalized polymers and bioactive materials.[3][4]

[5][6] However, its high reactivity also necessitates careful handling and storage to prevent

unwanted polymerization or hydrolysis.[2][7] Commercial preparations are often stabilized with

inhibitors like monomethyl ether hydroquinone (MEHQ).
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A summary of key properties is essential for effective experimental design.

Property Value Reference

Molecular Formula C₆H₆O₃ [3]

Molecular Weight 126.11 g/mol [8]

Appearance Colorless to pale yellow liquid [8]

Boiling Point 85-86°C at 17 mmHg [3]

Density ~1.094 g/cm³ [3][6]

Storage Temperature 2-8°C [3][9]

Key Hazards
Moisture sensitive, irritant,

combustible
[2][3][7]

Core Application: Acylation via Nucleophilic Acyl
Substitution
Acrylic anhydride is an excellent electrophile for acylation reactions, comparable in reactivity

to acyl chlorides but often preferred because the byproduct, acrylic acid, is less corrosive and

volatile than hydrogen chloride.[10][11] The reaction proceeds through a classic nucleophilic

acyl substitution mechanism.

The process involves the attack of a nucleophile (such as an alcohol or amine) on one of the

carbonyl carbons, forming a tetrahedral intermediate. This intermediate then collapses,

expelling a carboxylate (acrylate) anion as a good leaving group to yield the acylated product.

[11][12]
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1. Setup
Dissolve alcohol & base (e.g., pyridine)

in anhydrous solvent (e.g., CH₂Cl₂) under N₂.

2. Cooling
Cool reaction mixture to 0°C

in an ice bath.

3. Reagent Addition
Add acrylic anhydride (1.1 eq)
dropwise with vigorous stirring.

4. Reaction
Allow to warm to room temperature.

Monitor by TLC until alcohol is consumed.

5. Quenching
Slowly add water or dilute acid
to quench excess anhydride.

6. Extraction
Extract with an organic solvent.

Wash with NaHCO₃ (aq) and brine.

7. Drying & Concentration
Dry organic layer (Na₂SO₄).

Concentrate via rotary evaporation.

8. Purification
Purify crude product using

flash column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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